N~2~-(furan-2-ylmethyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-alpha-asparagine

• IUPAC Name: 3-(furan-2-ylmethylamino)-4-[[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]amino]-4-oxobutanoic acid
• InChI: InChI=1S/C19H19N3O5S/c1-26-13-6-4-12(5-7-13)16-11-28-19(21-16)22-18(25)15(9-17(23)24)20-10-14-3-2-8-27-14/h2-8,11,15,20H,9-10H2,1H3,(H,23,24)(H,21,22,25)
• InChI Key: PPMRVSVZTNPRSX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C(CC(=O)O)NCC3=CC=CO3
• Molecular Formula: C19H19N3O5S
• Molecular Weight: 401.4 g/mol

Description

N~2~-(furan-2-ylmethyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-alpha-asparagine is a useful research compound. Its molecular formula is C19H19N3O5S and its molecular weight is 401.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure

The compound N2-(furan-2-ylmethyl)-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-alpha-asparagine has been explored in various scientific research contexts, particularly focusing on its synthesis and molecular structure. For example, the synthesis of related furan-2-ylmethyl and methoxyphenyl compounds has been fully characterized, including by X-ray powder diffraction and theoretical analysis using density functional theory (DFT). Such research provides insights into the crystal and molecular structures of these compounds, highlighting the importance of intermolecular interactions (Rahmani et al., 2017)[https://consensus.app/papers/synthesis-state-structure-55nitro-3n2methoxy-phenyl-rahmani/ad69775145e15d788dbeb0d05e372943/?utm_source=chatgpt].

Biological Activities

Additionally, the compound's structural relatives have been investigated for their biological activities, including as inhibitors of phosphoinositide 3-kinases (PI3Ks), which are crucial for inflammatory and autoimmune diseases (Pomel et al., 2006)[https://consensus.app/papers/furan2ylmethylene-thiazolidinediones-inhibitors-pomel/dbbf184d92075a98b235e5384adba414/?utm_source=chatgpt]. This research identifies key pharmacophore features essential for potency and selectivity, offering a foundation for developing new therapeutic agents.

Antiprotozoal and Anticancer Potential

The antiprotozoal and anticancer potential of structurally similar compounds has also been explored. For instance, novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have shown significant in vitro and in vivo activities against trypanosomal and plasmodium species, suggesting a pathway for developing new treatments for parasitic diseases (Ismail et al., 2004)[https://consensus.app/papers/novel-imidazo12apyridines-ismail/919eb949cebe5309a0f60d1a6cf63c63/?utm_source=chatgpt].